Cas no 1713714-31-8 (4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine)

• Product Name: 4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine
• CAS No: 1713714-31-8
• MF: C₁₁H₁₇N₃O₂S₂
• MW: 287.401579618454
• CID: 5152328
• Update Time: 2025-05-20

4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine

• Inchi： 1S/C11H17N3O2S2/c1-5-18(15,16)10-7(11(2,3)4)6-8(12)13-14-9(6)17-10/h5H2,1-4H3,(H3,12,13,14)
• InChI Key： BMNQAYMFSOWIGY-UHFFFAOYSA-N
• SMILES： N1=C(N)C2C(C(C)(C)C)=C(S(CC)(=O)=O)SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine

Introduction to 4-tert-Butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine (CAS No. 1713714-31-8)

The compound 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine (CAS No. 1713714-31-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its unique combination of functional groups and its promising biological activity. The presence of a thieno[2,3-c]pyrazole core, augmented by substituents such as 4-tert-butyl and 5-ethanesulfonyl, imparts distinct electronic and steric properties that make it a valuable candidate for further investigation.

In recent years, the exploration of thieno[2,3-c]pyrazole derivatives has been extensively studied for their role in drug discovery. These heterocycles are known for their ability to modulate various biological pathways, making them attractive for the development of novel therapeutic agents. The 4-tert-butyl group in this compound contributes to steric hindrance, which can influence binding interactions with biological targets, while the 5-ethanesulfonyl moiety introduces a polar functional group that may enhance solubility and bioavailability. Such structural features are critical in optimizing drug-like properties and improving pharmacokinetic profiles.

Current research in medicinal chemistry emphasizes the importance of rational drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The compound 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine has been subjected to various biochemical assays to evaluate its potential pharmacological effects. Preliminary studies suggest that this molecule exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that target key disease pathways without significant off-target effects.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal catalysis and palladium-mediated cross-coupling reactions, have been employed to construct the complex thieno[2,3-c]pyrazole core. The introduction of the 4-tert-butyl and 5-ethanesulfonyl substituents further demands expertise in functional group transformations to achieve the desired molecular architecture. Such synthetic challenges highlight the compound's complexity and underscore the skill required in its preparation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The structural motifs present in 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine are reminiscent of known bioactive molecules that have successfully transitioned into clinical use. By modifying these scaffolds, chemists aim to develop drugs with improved efficacy and reduced side effects. The ethanesulfonyl group, in particular, has been identified as a pharmacophore in several therapeutic agents due to its ability to enhance binding affinity and metabolic stability.

Recent advancements in crystallography and molecular modeling have provided deeper insights into how these compounds interact with biological targets at the atomic level. These techniques allow researchers to visualize binding pockets and optimize interactions between the molecule and its intended receptor or enzyme. For instance, computational studies on 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine have revealed favorable interactions with proteins involved in cancer signaling pathways. Such findings provide a strong rationale for further exploring its therapeutic potential.

The pharmaceutical industry continues to invest heavily in discovering new chemical entities with unique structures and mechanisms of action. The compound 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-ylamine exemplifies this trend by combining multiple pharmacophoric elements into a single molecule. Its development represents a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists working together to address complex diseases.

In conclusion, 4-tert-butyl-5-ethanesulfonyl-1H-thieno[2,3-c]pyrazol-3-yamine (CAS No. 1713714-31) is a structurally sophisticated compound with significant potential in drug discovery. Its unique combination of functional groups and promising biological activity positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in shaping future treatments for various diseases.